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Compound of Interest

Methyl 2,3-Diaminobenzoate
Compound Name:
Hydrochloride

Cat. No.: B1420741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectroscopic data of Methyl 2,3-Diaminobenzoate Hydrochloride. This
compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and
agrochemicals.

Chemical Structure and Properties

Methyl 2,3-Diaminobenzoate Hydrochloride is the hydrochloride salt of Methyl 2,3-
Diaminobenzoate. The core structure consists of a benzene ring substituted with a methyl ester
group and two amino groups at the 2 and 3 positions. In the hydrochloride form, one of the
amino groups is protonated, and a chloride ion is present to balance the charge.

The chemical formula for Methyl 2,3-Diaminobenzoate is CsHioN202[1][2][3][4][5], and its
molecular weight is 166.18 g/mol [3][4]. The hydrochloride salt has a molecular formula of
CsH11CIN202 and a molecular weight of 202.64 g/mol [6].

Physicochemical Properties
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Property Value Source

107582-20-7 (free base),
CAS Number _ [2][6]
1189942-66-2 (hydrochloride)

Molecular Formula CsH11CIN202 [6]

Molecular Weight 202.64 g/mol [6]

Yellow solid[7][8], Light brown
Appearance , [31[71(8]
crystalline powder[3]

68-70 °C (free base)[3][9],
Melting Point >140 °C (dec.) (hydrochloride) [31[6][9]
[6]

N Soluble in DMSO and
Solubility [6]
Methanol[6]

Storage Temperature -20°C Freezer[6][9] [6]119]

Synthesis Protocols

Several methods for the synthesis of Methyl 2,3-Diaminobenzoate have been reported.

Method 1: From 2,3-Diaminobenzoic Acid

A general procedure involves the esterification of 2,3-Diaminobenzoic acid.

Experimental Protocol:

Dissolve 2,3-Diaminobenzoic acid (3 mmol) in 25 ml of methanol in a two-neck round-bottom
flask.[10]

Cool the solution in an ice bath.[10]

Add thionyl chloride (SOCI2) (30 mmol) dropwise.[10]

Remove the ice bath and stir the mixture at 45°C overnight.[10]

Cool the reaction mixture to room temperature and pour it into 100 ml of water.[10]
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Neutralize the solution with solid potassium carbonate (K2COs) until the pH is basic.[10]
Extract the product with ethyl acetate (4 times).[10]

Combine the organic extracts, dry over magnesium sulfate (MgSQa), and remove the
solvent.[10]

Purify the resulting oily residue by column chromatography on silica gel using a hexane/ethyl
acetate mixture (1:1 v/v) as the eluent to obtain pure Methyl 2,3-Diaminobenzoate.[10]

Method 2: From Methyl 2-amino-3-nitrobenzoate

Another common method is the reduction of the nitro group of Methyl 2-amino-3-nitrobenzoate.
Experimental Protocol:

To a nitrogen-saturated solution of methyl 2-amino-3-nitrobenzoate (0.26 mol) in anhydrous
ethanol (800 mL), add palladium hydroxide on carbon (10g, 20% w/w Pd, 58.75% w/w
water).[7]

Degas the slurry and stir it vigorously at room temperature under a hydrogen atmosphere (4
atm) for 48 hours.[7]

After the reaction is complete, remove the catalyst by filtration.[7]

Concentrate the filtrate under vacuum to yield Methyl 2,3-Diaminobenzoate as a dark orange
oil, which solidifies upon standing.[7]

Spectroscopic Data
'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum provides characteristic signals for
the protons in the molecule.

e H NMR (500 MHz, DMSO-ds): & 7.49 (dd, J = 8.1, 1.4 Hz, 1H), 6.87 (dd, J = 7.5, 1.4 Hz,
1H), 6.62 (t, J = 7.8 Hz, 1H), 4.84 (s, 2H, NH2), 4.48 (s, 2H, NHz2), 3.89 (s, 3H, OCH3).[10]
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e 1H NMR (300 MHz, DMSO-ds): & 7.06 (d, 1H), 6.70 (d, 1H), 6.38 (t, 1H), 6.20 (br s, 1H, NH),
4.80 (br s, 1H, NH), 3.74 (s, 3H, OCH3).[7]

Visualizations

Chemical Structure of Methyl 2,3-Diaminobenzoate
Hydrochloride
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Caption: Chemical structure of Methyl 2,3-Diaminobenzoate Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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